Cas no 2680725-50-0 (3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid)
3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid
- 2680725-50-0
- EN300-28293318
- 3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid
-
- Inchi: 1S/C14H14F3NO4/c15-14(16,17)13(21)18-7-10(6-12(19)20)8-1-2-11-9(5-8)3-4-22-11/h1-2,5,10H,3-4,6-7H2,(H,18,21)(H,19,20)
- InChI Key: PNNBAKKLTGIZQT-UHFFFAOYSA-N
- SMILES: FC(C(NCC(CC(=O)O)C1C=CC2=C(CCO2)C=1)=O)(F)F
Computed Properties
- Exact Mass: 317.08749241g/mol
- Monoisotopic Mass: 317.08749241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 75.6Ų
3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293318-1g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 1g |
$842.0 | 2023-09-08 | ||
| Enamine | EN300-28293318-5g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 5g |
$2443.0 | 2023-09-08 | ||
| Enamine | EN300-28293318-10g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 10g |
$3622.0 | 2023-09-08 | ||
| Enamine | EN300-28293318-0.05g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28293318-0.1g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28293318-0.25g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28293318-0.5g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28293318-1.0g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28293318-2.5g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28293318-5.0g |
3-(2,3-dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid |
2680725-50-0 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid
3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid
The compound 3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid, identified by the CAS number NO. 2680725-50-0, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structural features, which include a benzofuran moiety and a trifluoroacetamide group. These functional groups contribute to its diverse chemical properties and make it an intriguing subject for scientific research.
Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. The benzofuran ring system in this compound is known for its ability to participate in various bioactive interactions, making it a valuable component in the development of novel therapeutic agents. For instance, researchers have explored the role of benzofuran-containing compounds in modulating enzyme activity and targeting specific cellular pathways. These findings underscore the potential of 3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid as a lead compound for drug development.
The trifluoroacetamide group attached to the butanoic acid backbone introduces additional functionality to this molecule. Trifluoroacetyl groups are known for their electron-withdrawing properties, which can enhance the stability and reactivity of the compound. This feature makes it particularly useful in peptide synthesis and as a component in bioactive molecules. Recent advancements in peptide chemistry have demonstrated the versatility of trifluoroacetamide-containing compounds in creating stable and bioavailable drug candidates.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the benzofuran ring typically involves cyclization reactions using appropriate precursors. The introduction of the trifluoroacetamide group can be achieved through acylation reactions under controlled conditions. These synthetic methods are well-documented in the literature and provide a robust framework for scaling up production if required.
The structural complexity of 3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid also makes it an attractive candidate for studying molecular recognition and binding interactions. Computational studies have shown that this compound has the potential to interact with various biological targets, including enzymes and receptors. Such interactions could be exploited to design drugs with high specificity and efficacy.
Furthermore, recent research has focused on the pharmacokinetic properties of this compound. Studies indicate that its unique structure may influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for evaluating its suitability as a drug candidate and optimizing its therapeutic potential.
In conclusion, 3-(2,3-Dihydro-1-benzofuran-5-yl)-4-(2,2,2-trifluoroacetamido)butanoic acid represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its distinctive structural features and functional groups make it an excellent platform for exploring new chemical entities with therapeutic potential. As research continues to uncover its properties and applications, this compound is poised to play a significant role in advancing drug discovery and development.
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